Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
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- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
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(CAS:132577-23-2)
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Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
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Wensheng Cai,Tingting Sun,Xueguang Shao,Christophe Chipot Phys. Chem. Chem. Phys., 2008,10, 3236-3243
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Huan He,Yanmei Wu,Yao Huang,Xue Li,Rui Wang,Jin-Song Yang,Xiao-Yu Liu,Yong Qin Org. Chem. Front., 2021,8, 2263-2267
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Gilda D'Urso,Assunta Napolitano,Ciro Cannavacciuolo,Milena Masullo,Sonia Piacente Food Funct., 2020,11, 7856-7865
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Bartłomiej Pigulski,Marta Ximenis Org. Chem. Front., 2020,7, 2925-2930
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Ji-Yuan Han,Sheng-Hao Cai,Ji-Yu Zhu,Shuang Yang,Ji-Sen Li Chem. Commun., 2022,58, 100-103
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Vitor Francisco Ferreira,Sabrina Baptista Ferreira,Fernando de Carvalho da Silva Org. Biomol. Chem., 2010,8, 4793-4802
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Tatsuya Okubo,Wei Fan,Florian Meneau Faraday Discuss., 2007,136, 157-166
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Kyoungwook Kim,Jaemin Min,Minjong Lee,Geunhong Sim,Seung Soo Oh,Moon Jeong Park Nanoscale, 2022,14, 17157-17162
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9. Front cover
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Naoto Watanabe,Balagopal N. Nair,Sailaja G. Sivakamiammal Catal. Sci. Technol., 2019,9, 493-501
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
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